Cas no 80444-76-4 (2-Pyrrolidinone, 5-decyl-1-ethyl-)

80444-76-4 structure
Product name:2-Pyrrolidinone, 5-decyl-1-ethyl-
2-Pyrrolidinone, 5-decyl-1-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 5-decyl-1-ethyl-
- 5-decyl-1-ethylpyrrolidin-2-one
- DTXSID80509460
- 80444-76-4
-
- Inchi: InChI=1S/C16H31NO/c1-3-5-6-7-8-9-10-11-12-15-13-14-16(18)17(15)4-2/h15H,3-14H2,1-2H3
- InChI Key: XAENKNXWLXJGED-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCC1CCC(=O)N1CC
Computed Properties
- Exact Mass: 253.240564612g/mol
- Monoisotopic Mass: 253.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
- XLogP3: 5.3
2-Pyrrolidinone, 5-decyl-1-ethyl- Related Literature
-
C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
-
2. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
-
Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
-
Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
-
Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
80444-76-4 (2-Pyrrolidinone, 5-decyl-1-ethyl-) Related Products
- 3352-87-2(N,N-Diethyldodecanamide)
- 2687-94-7(1-Octyl-2-pyrrolidone)
- 2687-96-9(1-Dodecyl-2-pyrrolidinone)
- 2602-61-1(N,N-Diethyldecanamide)
- 2687-91-4(N-Ethylpyrrolidinone)
- 59227-89-3(Laurocapram)
- 996-97-4(N,N-Diethyloctanamide)
- 2556-73-2(N-Methylcaprolactam)
- 872-50-4(N-Methylpyrrolidone)
- 3470-98-2(1-Butylpyrrolidin-2-one)
Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
